Cas no 379729-49-4 (4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid)

• Product Name: 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• CAS No: 379729-49-4
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• CID: 843432
• PubChem ID: 5930467
• Update Time: 2025-06-10

4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-DIETHYLAMINO-BENZYLIDENE)-1,2,3,4-TETRAHYDRO-ACRIDINE-9-CARBOXYLIC ACID
• 4-{[4-(diethylamino)phenyl]methylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• Z46035737
• 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• CS-0218420
• J-513492
• 379729-49-4
• 4-{[4-(diethylamino)phenyl]methylidene}-1,2,3,4-tetrahydroacridine-9-carboxylicacid
• EN300-00908
• (4Z)-4-[[4-(diethylamino)phenyl]methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid

• MDL： MFCD26143472
• Inchi： 1S/C25H26N2O2/c1-3-27(4-2)19-14-12-17(13-15-19)16-18-8-7-10-21-23(25(28)29)20-9-5-6-11-22(20)26-24(18)21/h5-6,9,11-16H,3-4,7-8,10H2,1-2H3,(H,28,29)
• InChI Key： QUWAQVNHTYTWFP-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2C(=CC3C=CC(=CC=3)N(CC)CC)CCCC2=1)=O

Computed Properties

• Exact Mass: 386.199
• Monoisotopic Mass: 386.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 53.4
• XLogP3: 5.3

Additional information on 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid

Comprehensive Analysis of 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS No. 379729-49-4)

The compound 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS No. 379729-49-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tetrahydroacridine core and a diethylamino substituent, makes it a subject of interest for researchers exploring novel fluorescent probes, bioimaging agents, and therapeutic compounds. In recent years, the demand for such advanced molecules has surged due to their role in drug discovery and nanotechnology.

One of the most intriguing aspects of CAS No. 379729-49-4 is its potential as a photosensitizer or light-activated agent. With the growing focus on photodynamic therapy (PDT) for cancer treatment, compounds like this are being investigated for their ability to generate reactive oxygen species (ROS) upon light irradiation. Researchers are particularly interested in how the diethylamino group enhances the molecule's absorption properties, making it suitable for near-infrared (NIR) imaging—a hot topic in modern biomedical research.

From a synthetic chemistry perspective, 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid exemplifies the convergence of heterocyclic chemistry and molecular design. Its acridine derivative backbone is known for intercalating with DNA, which has sparked discussions about its potential in antiviral or antibacterial applications. However, current studies emphasize its utility as a fluorescence marker due to its high quantum yield and stability under physiological conditions—a feature highly sought after in diagnostic tools.

The compound's carboxylic acid moiety further expands its applicability, enabling easy conjugation with nanoparticles or biomolecules. This aligns with the trending research on targeted drug delivery systems, where functional groups like these are critical for bioconjugation. Notably, the rise of AI-driven drug design has brought attention to such multifunctional molecules, as they often appear in virtual screening libraries for precision medicine projects.

Environmental and green chemistry considerations are also relevant for CAS No. 379729-49-4. Recent publications highlight efforts to optimize its synthesis using catalytic methods or solvent-free conditions, addressing the industry's push toward sustainable manufacturing. These advancements resonate with the broader scientific community's focus on eco-friendly protocols, a frequently searched topic in academic and industrial circles.

In summary, 4-{4-(diethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid represents a versatile scaffold at the intersection of medicinal chemistry, materials science, and biotechnology. Its structural features and functional groups cater to multiple cutting-edge applications, from NIR bioimaging to smart materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and diagnostic innovations.